Cas no 86162-60-9 (2-(2-Aminophenyl)-N,N-dimethylacetamide)

• Product Name: 2-(2-Aminophenyl)-N,N-dimethylacetamide
• CAS No: 86162-60-9
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD09739139
• CID: 1087791
• PubChem ID: 12884235
• Update Time: 2025-05-27

2-(2-Aminophenyl)-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Aminophenyl)-N,N-dimethylacetamide
• 2-(2-aminophenyl)-N,N-dimethylacetamide(SALTDATA: FREE)
• EN300-52310
• 2-(2-Amino-phenyl)-N,N-dimethyl-acetamide
• MFCD09739139
• CS-0117932
• Z270758274
• AKOS000146370
• DTXSID60512275
• BHPJSFPAIYHSEA-UHFFFAOYSA-N
• VS-10492
• 86162-60-9
• SCHEMBL4731671
• BBL031430
• STK946209
• G30102

• MDL： MFCD09739139
• Inchi： 1S/C10H14N2O/c1-12(2)10(13)7-8-5-3-4-6-9(8)11/h3-6H,7,11H2,1-2H3
• InChI Key： BHPJSFPAIYHSEA-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1N)N(C)C

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-Aminophenyl)-N,N-dimethylacetamide

Comprehensive Overview of 2-(2-Aminophenyl)-N,N-dimethylacetamide (CAS No. 86162-60-9): Properties, Applications, and Market Insights

2-(2-Aminophenyl)-N,N-dimethylacetamide (CAS No. 86162-60-9) is an organic compound with significant relevance in pharmaceutical and chemical research. This compound, characterized by its aromatic amine and amide functional groups, has garnered attention due to its versatile applications in drug synthesis and material science. With the increasing demand for specialty chemicals in the pharmaceutical industry, understanding the properties and uses of this compound is essential for researchers and industry professionals.

The molecular structure of 2-(2-Aminophenyl)-N,N-dimethylacetamide features a phenyl ring substituted with an amino group at the ortho position, linked to a dimethylacetamide moiety. This unique configuration contributes to its solubility in organic solvents and its potential as an intermediate in the synthesis of more complex molecules. Recent studies highlight its role in the development of central nervous system (CNS) drugs, where its structural motifs are leveraged to enhance bioavailability and target specificity.

One of the most searched questions about 2-(2-Aminophenyl)-N,N-dimethylacetamide relates to its synthetic routes. Researchers often inquire about the most efficient methods for its preparation, which typically involve the acylation of 2-aminophenyl derivatives followed by dimethylation. Advances in green chemistry have also spurred interest in eco-friendly synthesis techniques, such as catalytic methods that minimize waste and energy consumption. These innovations align with the global push toward sustainable chemical manufacturing.

In the pharmaceutical sector, 2-(2-Aminophenyl)-N,N-dimethylacetamide is valued for its role as a building block in the synthesis of psychoactive compounds and neuroprotective agents. Its ability to modulate neurotransmitter activity makes it a candidate for treating conditions like anxiety and depression, topics that are highly searched in medical and mental health forums. Additionally, its derivatives are being explored for their potential in Alzheimer’s disease research, a hot topic in neurodegenerative studies.

The market dynamics for 2-(2-Aminophenyl)-N,N-dimethylacetamide reflect the growing demand for high-purity intermediates in drug development. Suppliers and manufacturers are increasingly focusing on quality control and regulatory compliance to meet the stringent requirements of the pharmaceutical industry. With the rise of custom synthesis services, companies are offering tailored solutions to meet the specific needs of research and production teams.

Another area of interest is the stability and storage conditions of 2-(2-Aminophenyl)-N,N-dimethylacetamide. Users frequently search for guidelines on handling and preserving this compound to ensure its efficacy in laboratory settings. Best practices recommend storing it in a cool, dry environment away from light and moisture, with inert gas purging for long-term stability. These precautions are critical for maintaining the compound’s integrity and performance in sensitive applications.

In conclusion, 2-(2-Aminophenyl)-N,N-dimethylacetamide (CAS No. 86162-60-9) is a compound of significant scientific and industrial importance. Its applications in pharmaceutical synthesis, coupled with ongoing research into its potential therapeutic benefits, make it a subject of enduring interest. As the chemical industry evolves toward sustainability and innovation, this compound is poised to remain a key player in advanced chemical and medical research.